Cas no 2229610-02-8 (4-(2-bromopropyl)-2-fluorophenol)

• Product Name: 4-(2-bromopropyl)-2-fluorophenol
• CAS No: 2229610-02-8
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6070134
• PubChem ID: 165705517
• Update Time: 2025-06-11

4-(2-bromopropyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-2-fluorophenol
• 2229610-02-8
• EN300-1922650

• Inchi： 1S/C9H10BrFO/c1-6(10)4-7-2-3-9(12)8(11)5-7/h2-3,5-6,12H,4H2,1H3
• InChI Key： IGADILNSILBJJS-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-bromopropyl)-2-fluorophenol

Introduction to 4-(2-bromopropyl)-2-fluorophenol (CAS No: 2229610-02-8)

4-(2-bromopropyl)-2-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No) 2229610-02-8, is a fluorinated aromatic compound with a brominated aliphatic side chain. This chemical entity has garnered significant attention in the field of medicinal chemistry due to its structural features and potential biological activities. The presence of both fluorine and bromine substituents in its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The compound's structure consists of a phenolic ring substituted at the 2-position with a fluorine atom, while the 4-position is linked to a 2-bromopropyl group. This specific arrangement imparts unique electronic and steric properties, which can influence its interaction with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, is a common feature in many bioactive molecules. In contrast, the bromopropyl moiety introduces a hydrophobic region that can enhance membrane permeability and binding interactions with protein targets.

In recent years, the exploration of halogenated aromatic compounds has expanded significantly, driven by their diverse pharmacological profiles. 4-(2-bromopropyl)-2-fluorophenol represents an interesting case study in this context. Its dual halogenation pattern suggests potential applications in the development of antimicrobial agents, anticancer drugs, and other therapeutic modalities. The compound's ability to undergo further functionalization makes it a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of 4-(2-bromopropyl)-2-fluorophenol is its potential as a lead compound for drug discovery. The combination of fluorine and bromine substituents can enhance binding affinity to biological receptors, a phenomenon often referred to as "halogen bonding." This interaction can be exploited to design molecules with improved pharmacokinetic properties. For instance, studies have shown that fluorinated aromatic compounds can exhibit increased metabolic stability, reducing the need for frequent dosing and improving patient compliance.

Recent research has also highlighted the role of 4-(2-bromopropyl)-2-fluorophenol in modulating inflammatory pathways. In vitro studies have demonstrated its ability to interact with various enzymes and receptors involved in inflammation, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key inflammatory mediators may provide a new therapeutic strategy for these conditions.

The synthesis of 4-(2-bromopropyl)-2-fluorophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on fluorobenzene derivatives followed by alkylation with bromopropyl halides. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve reaction efficiency and selectivity.

The pharmacological evaluation of 4-(2-bromopropyl)-2-fluorophenol has revealed several promising activities. Initial assays have shown inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. Additionally, the compound has demonstrated antifungal properties by interfering with fungal cell wall biosynthesis. These findings underscore its potential as a multifunctional therapeutic agent.

From an agrochemical perspective, 4-(2-bromopropyl)-2-fluorophenol has shown promise as a precursor for developing novel pesticides. Its structural features allow it to interact with biological targets in pests, disrupting essential metabolic pathways. This could lead to the creation of environmentally friendly agrochemicals that are effective against resistant strains of pests while minimizing harm to non-target organisms.

The safety profile of 4-(2-bromopropyl)-2-fluorophenol is an important consideration in its development and application. Preliminary toxicology studies have indicated that the compound exhibits moderate toxicity at high doses but demonstrates low systemic toxicity at therapeutic levels. Further studies are warranted to fully characterize its safety profile and identify any potential long-term health effects.

In conclusion, 4-(2-bromopropyl)-2-fluorophenol (CAS No: 2229610-02-8) is a structurally unique compound with significant potential in pharmaceutical and agrochemical applications. Its dual halogenation pattern, combined with its bioactive properties, makes it an attractive candidate for further research and development. As our understanding of halogenated aromatic compounds continues to grow, compounds like 4-(2-bromopropyl)-2-fluorophenol are likely to play an increasingly important role in addressing global health challenges.